molecular formula C9H11N3O B8491114 1-Pyridin-3-yl-tetrahydro-pyrimidin-2-one

1-Pyridin-3-yl-tetrahydro-pyrimidin-2-one

Cat. No.: B8491114
M. Wt: 177.20 g/mol
InChI Key: HWBMBCXNCGQDJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Pyridin-3-yl-tetrahydro-pyrimidin-2-one is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11N3O

Molecular Weight

177.20 g/mol

IUPAC Name

1-pyridin-3-yl-1,3-diazinan-2-one

InChI

InChI=1S/C9H11N3O/c13-9-11-5-2-6-12(9)8-3-1-4-10-7-8/h1,3-4,7H,2,5-6H2,(H,11,13)

InChI Key

HWBMBCXNCGQDJS-UHFFFAOYSA-N

Canonical SMILES

C1CNC(=O)N(C1)C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(3-Chloro-propyl)-3-pyridin-3-yl-urea (I-10a: 2.1 g, 9.859 mmol) in dry DMF (10 mL) was added to a solution of sodium hydride (487 mg, 10.154 mmol) in THF (2 mL) at 0° C. The reaction temperature was maintained at room temperature for 30 minutes. The reaction was monitored by TLC (100% ethyl acetate). The reaction mixture was quenched with MeOH (5 mL) at 0° C., concentrated under reduced pressure and partitioned between ice cold water and chloroform. The organic layer was dried over Na2SO4, and concentrated under reduced pressure to afford 1.7 g (97.14% yield) of 1-pyridin-3-yl-tetrahydro-pyrimidin-2-one.
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
487 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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